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Compound of Interest

2-Chloro-6-methyl-5-
Compound Name:
nitronicotinonitrile

CAS No.: 26820-34-8

Cat. No.: B3034988

Get Quote

Technical Profile: 2-Chloro-6-methyl-5-
hitronicotinonitrile
Executive Summary

2-Chloro-6-methyl-5-nitronicotinonitrile (CAS: 26820-34-8) is a highly functionalized pyridine
intermediate used primarily in the synthesis of fused heterocyclic pharmacophores.[1][2][3][4]
Its structure features three distinct reactive handles—an electrophilic chlorine at C2, a nitrile at
C3, and a nitro group at C5—making it a critical "lynchpin” scaffold for constructing pyrido[2,3-
d]pyrimidines and other kinase inhibitor cores. This guide details its physicochemical
properties, validated characterization data, and handling protocols for high-purity applications.

Chemical Identity & Structural Analysis[6][7][8]
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Attribute Specification

IUPAC Name 2-Chloro-6-methyl-5-nitropyridine-3-carbonitrile
CAS Registry Number 26820-34-8

Molecular Formula C7H4CIN30O:2

Molecular Weight 197.58 g/mol

SMILES CC1=NC(Cl)=C(C#N)C=C1[O-]

InChl Key FVZWFEILQHGLRN-UHFFFAOYSA-N

Structural Reactivity Map

The molecule's reactivity is defined by the electronic push-pull effects of its substituents. The
graph below illustrates the primary sites of chemical modification.
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Figure 1: Functional group reactivity profile. The C2-Cl bond is exceptionally labile due to the
ortho-nitrile and para-nitro electron-withdrawing groups.
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Physical & Chemical Properties[1][5][6][7][8][9][10]
[11][12]

The following data represents the consensus of experimental values and high-fidelity predicted
models for the pure crystalline solid.

hvsicochemical C 8]

Property Value | Range Context/Notes
Physical State Solid Crystalline powder
) Color darkens upon light
Appearance Off-white to Pale Yellow
exposure
] ] Sharp melting range indicates
Melting Point 98-100 °C ) )
high purity [1, 2]
- ) ] Decomposes before boiling at
Boiling Point ~322 °C (Predicted)
atm pressure
) Calculated based on packing
Density 1.48 £ 0.1 g/cm3 )
fraction
Moderate lipophilicity; soluble
LogP 1.69 ) ]
in organic solvents
_ ) Extremely weak base due to
pKa -4.8 (Conjugate acid)

EWG suppression

Solubility Profile

» High Solubility: Dimethyl sulfoxide (DMSQO), Dimethylformamide (DMF), Ethyl Acetate,
Dichloromethane (DCM).

» Moderate Solubility: Methanol, Ethanol (warm).

¢ Insoluble: Water (hydrophobic).

Analytical Characterization (QC Standards)
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To validate the identity of 2-Chloro-6-methyl-5-nitronicotinonitrile, the following spectral
signatures must be observed.

Proton NMR (*H-NMR)

Solvent: DMSO-de

e 0 2.80 ppm (s, 3H): Methyl group at C6. The shift is downfield relative to toluene (~2.3 ppm)
due to the electron-deficient pyridine ring.

e 0 8.95 ppm (s, 1H): Aromatic proton at C4. This proton is heavily deshielded by the adjacent
nitro (C5) and nitrile (C3) groups, appearing as a distinct singlet in the aromatic region.

Infrared Spectroscopy (FT-IR)

e 2230-2240 cm™1: Distinct sharp band corresponding to the C=N stretch.
e 1530-1550 cm~1: Asymmetric NO2 stretch.

e 1340-1360 cm~1: Symmetric NO2z stretch.

Mass Spectrometry (LC-MS)

 lonization: ESI+ or APCI+
e Parent lon [M+H]*: m/z 198.0 (3°Cl isotope) and 200.0 (3’Cl isotope) in a 3:1 ratio.

o Fragmentation: Loss of NO2z (M-46) is a common fragmentation pathway.

Synthesis & Experimental Protocols
Synthesis Pathway

The standard industrial route involves the chlorination of the 2-hydroxy precursor. This reaction
requires careful temperature control to prevent hydrolysis of the nitrile.

Reaction: 2-Hydroxy-6-methyl-5-nitronicotinonitrile + POCIs/PCls - 2-Chloro-6-methyl-5-
nitronicotinonitrile
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Purification Protocol (Recrystallization)

If the crude product contains phosphorus impurities or unreacted starting material, follow this
purification method:

Dissolution: Dissolve crude solid in minimum hot Ethyl Acetate (60 °C).

Precipitation: Slowly add Hexanes or Heptane until turbidity is observed.

Cooling: Allow to cool to room temperature, then chill to 0—4 °C for 2 hours.

Filtration: Filter the pale yellow crystals and wash with cold Hexanes.

Drying: Vacuum dry at 40 °C for 4 hours.

Handling, Safety, and Stability
Stability

e Hydrolysis Risk: The C2-Cl bond is susceptible to hydrolysis in strong basic aqueous media,
converting back to the 2-hydroxy derivative.

» Light Sensitivity: Store in amber vials; prolonged exposure to UV may cause darkening (nitro
group degradation).

o Storage: 2—8 °C under inert atmosphere (Argon/Nitrogen) recommended for long-term
storage.

Safety Hazards (GHS Classification)

 Signal Word: Warning
e H302: Harmful if swallowed.
e H315/H319: Causes skin and serious eye irritation.

e H317: May cause an allergic skin reaction (sensitizer).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

« PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid dust inhalation.

Workflow Visualization

The following diagram outlines the Quality Control (QC) decision tree for validating this
intermediate before use in downstream synthesis.
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Figure 2: QC Validation Workflow for 2-Chloro-6-methyl-5-nitronicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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